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Compound of Interest

Compound Name: AC1903

Cat. No.: B1664771 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility of AC1903. Below you will find

troubleshooting guides and frequently asked questions to address common issues

encountered during experimental work.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: What is the recommended solvent for preparing a stock solution of AC1903?

A1: Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing

high-concentration stock solutions of AC1903.[1][2][3][4][5] It is soluble up to 50 mM in DMSO.

For cellular experiments, it is advisable to prepare a stock solution at a concentration at least

1000 times higher than the final working concentration to minimize the DMSO concentration in

your assay.[2]

Q2: I am having difficulty dissolving AC1903 in DMSO. What can I do?

A2: If you encounter issues with dissolving AC1903, you can try the following:

Sonication: Using an ultrasonic bath can help to break up any clumps of the compound and

facilitate dissolution.[2][6]

Warming: Gently warming the solution to 37°C can increase the solubility of AC1903.[5]
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Vortexing: Vigorous vortexing can also aid in the dissolution process.

It is recommended to start with a small amount of solvent and gradually add more while

vortexing or sonicating until the desired concentration is reached.

Q3: My AC1903 solution appears cloudy or has precipitates. What should I do?

A3: A cloudy solution or the presence of precipitates indicates that the compound is not fully

dissolved or has precipitated out of solution. Here’s how to troubleshoot this:

Re-dissolve: Try sonicating and/or gently warming the solution as described in Q2.

Dilution: The concentration of your solution may be too high for the solvent. Dilute the

solution with more of the same solvent until it becomes clear.

Check Storage Conditions: Improper storage can lead to degradation or precipitation. Stock

solutions in DMSO should be stored at -20°C or -80°C.[2][3][7] Repeated freeze-thaw cycles

should be avoided by aliquoting the stock solution.[5]

Q4: Can I use solvents other than DMSO for my experiments?

A4: Yes, other solvents can be used, although the solubility may be lower than in DMSO.

Ethanol: AC1903 is soluble in ethanol up to 25 mg/ml.[3]

Aqueous Solutions: AC1903 has very low solubility in aqueous solutions like PBS. For

experiments requiring aqueous buffers, it is common to first dissolve the compound in DMSO

and then dilute it into the aqueous buffer. A common formulation for this is a 1:4 ratio of

DMSO to PBS (pH 7.2), which yields a solubility of approximately 0.2 mg/mL.[4][5]

Q5: How do I prepare AC1903 for in vivo animal studies?

A5: For in vivo administration, a co-solvent system is typically required to maintain the solubility

and bioavailability of AC1903. Here are two common formulations:[2][7]

DMSO/PEG300/Tween 80/Saline: A common formulation consists of 10% DMSO, 40%

PEG300, 5% Tween 80, and 45% saline.[2][7] This mixture can achieve a solubility of at

least 2.5 mg/mL.[7]
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DMSO/Corn Oil: Another option is a mixture of 10% DMSO and 90% Corn Oil, which also

provides a solubility of at least 2.5 mg/mL.[7]

When preparing these formulations, it is crucial to add the solvents sequentially and ensure the

solution is clear before adding the next solvent.[2][7] Sonication may be necessary to achieve a

clear solution.[2] For animal welfare, the final concentration of DMSO should be kept as low as

possible, typically below 10% for normal mice.[2]

Quantitative Solubility Data
The following table summarizes the solubility of AC1903 in various solvents.

Solvent/Solvent
System

Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Reference(s)

DMSO 15.17 - 32.5 50 - 107.13 [1][2][4]

Ethanol 25 ~82.4 [3]

DMSO:PBS (pH 7.2)

(1:4)
0.2 ~0.66 [4][5]

10% DMSO + 40%

PEG300 + 5% Tween

80 + 45% Saline

≥ 2.5 ≥ 8.24 [2][7]

10% DMSO + 90%

Corn Oil
≥ 2.5 ≥ 8.24 [7]

Experimental Protocols & Workflows
Below are detailed workflows for preparing AC1903 solutions for both in vitro and in vivo

applications.

In Vitro Stock Solution Preparation Workflow

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.medchemexpress.com/ac1903.html
https://www.targetmol.com/compound/ac1903
https://www.medchemexpress.com/ac1903.html
https://www.targetmol.com/compound/ac1903
https://www.targetmol.com/compound/ac1903
https://www.benchchem.com/product/b1664771?utm_src=pdf-body
https://labsolu.ca/product/ac-1903/
https://www.targetmol.com/compound/ac1903
https://www.caymanchem.com/product/25324/ac1903
https://www.molecularkinetics.com/shop/ml-sm-2337-ac1903-94065
https://www.caymanchem.com/product/25324/ac1903
https://www.glpbio.com/sp/ac1903.html
https://www.targetmol.com/compound/ac1903
https://www.medchemexpress.com/ac1903.html
https://www.medchemexpress.com/ac1903.html
https://www.benchchem.com/product/b1664771?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of AC1903 Stock Solution (DMSO)
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Caption: Workflow for preparing a clear AC1903 stock solution in DMSO.

In Vivo Formulation Preparation Workflow
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Preparation of AC1903 for In Vivo Administration
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Caption: Sequential solvent addition for preparing AC1903 for in vivo studies.
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Signaling Pathway Context
AC1903 is a known inhibitor of the TRPC5 ion channel. Understanding its mechanism of action

is crucial for experimental design.

AC1903 Inhibition of TRPC5 Signaling
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Caption: AC1903 acts by inhibiting the TRPC5 ion channel, thereby blocking downstream

signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [AC1903 Technical Support Center: Solubility
Troubleshooting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664771#ac1903-solubility-issues-and-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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